Cas no 55950-07-7 (Bicuculline Methiodide)

Bicuculline Methiodide structure
Product Name:Bicuculline Methiodide
CAS No:55950-07-7
Molecular Formula:C21H20NO6+.I-
Molecular Weight:509.2906
CID:367074
PubChem ID:185826
Bicuculline Methiodide Properties
Names and Identifiers
-
- 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,iodide (1:1), (5R)-
- Bicuculline Methiodide
- (-)-BICUCULLINE METHIODIDE
- 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,...
- 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,
- (5R)-5-[(6S)-6,8-Dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-1,3-dioxolo[4,5-g]isoquinolinium Iodide
- 1,3-Dioxolo(4,5-g)isoquinolinium, 5-((6S)-6,8-dihydro-8-oxofuro(3,4-e)-1,3-benzodioxol-6-yl)-5,6,7,8-tetrahydro-6,6-dimethyl-, iodide (1:1), (5R)-
- AKOS030242442
- DTXSID40971361
- 6,6-Dimethyl-5-(8-oxo-6,8-dihydro-2H-furo[3,4-e][1,3]benzodioxol-6-yl)-5,6,7,8-tetrahydro-2H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium iodide
- 55950-07-7
- (6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide
- G77886
- HKJKCPKPSSVUHY-VOMIJIAVSA-M
-
- InChIKey: HKJKCPKPSSVUHY-VOMIJIAVSA-M
- Inchi: InChI=1S/C21H20NO6.HI/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1/t18-,19+;/m1./s1
- SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-]
Computed Properties
- Exact Mass: 509.03400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 1
- Monoisotopic Mass: 509.03353
- Heavy Atom Count: 29
- Complexity: 655
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 63.2
Experimental Properties
- LogP: -0.30790
- PSA: 63.22000
- Boiling Point: °Cat760mmHg
- Melting Point: 175-177°C
- Flash Point: °C
- Solubility: H2O: 10 mg/mL, almost clear, greenish-yellow
Bicuculline Methiodide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DEBS-10mg |
(-)-BICUCULLINE METHIODIDE |
55950-07-7 | 96% | 10mg |
$88.00 | 2025-02-26 | |
A2B Chem LLC | AG24296-10mg |
(-)-BICUCULLINE METHIODIDE |
55950-07-7 | 96% | 10mg |
$126.00 | 2024-04-19 | |
eNovation Chemicals LLC | Y1251039-50mg |
(-)-BICUCULLINE METHIODIDE |
55950-07-7 | 96% | 50mg |
$400 | 2023-05-17 | |
TRC | B382505-2mg |
Bicuculline Methiodide |
55950-07-7 | 2mg |
$ 63.00 | 2023-04-18 |
Bicuculline Methiodide Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:55950-07-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Bicuculline Methiodide Related Literature
-
Minghua Huang,John B. Henry,Philippe Fortgang,Jörg Henig,Nicolas Plumeré,Aliaksandr S. Bandarenka RSC Adv., 2012,2, 10994-11006
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Olivier Reynes,Christophe Bucher,Jean-Claude Moutet,Guy Royal,Eric Saint-Aman Chem. Commun., 2004, 428-429
-
Annett Schroeter,Sören Stahlberg,Stefan Sonnenberger,Adina Eichner,Daniel Huster,Kateřina Vávrová,Thomas Hauß,Bodo Dobner,Alexander Vogel Soft Matter, 2017,13, 2107-2119
-
Mark Maric,Wilhelm van Bronswijk,Simon W. Lewis,Kari Pitts Anal. Methods, 2012,4, 2687-2693
-
Jinxin Yang,Xin Jin,Xiao Dong Chen Food Funct., 2018,9, 2942-2950
-
Alaedine Kossi,Georges Bossis,Jacques Persello J. Mater. Chem. C, 2015,3, 1546-1556
-
Hwa Jin Oh,Jae Hong Park,Seok Jae Lee,Byeong Il Kim,Young Seok Song,Jae Ryoun Youn Lab Chip, 2011,11, 3999-4005
-
Pengli Zhu,Gang Li,Yu Zhang,Daoqiang Daniel Lu,Rong Sun RSC Adv., 2015,5, 50073-50081
-
Surukonti Niveditha,Maneesha Esther Mohanty,Nanubolu Jagadeesh Babu,Arunandan Kumar J. Mater. Chem. C, 2015,3, 1208-1224
55950-07-7 (Bicuculline Methiodide) Related Products
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- 60594-55-0((+/-)-β-Hydrastine)
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